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Compound of Interest

Compound Name: ML204

Cat. No.: B1676640

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
ML204, a potent and selective TRPC4 channel inhibitor. Adherence to these guidelines is
critical for minimizing risks and maintaining a safe research environment.

Key Safety and Handling Information

Before proceeding with disposal, it is crucial to be aware of the chemical properties and
potential hazards associated with ML204 and its hydrochloride salt, ML204 HCI. While one
safety data sheet (SDS) for ML204 classifies it as not a hazardous substance, the
hydrochloride salt is categorized as harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1][2]. Therefore, caution is advised, and the compound should be handled with
appropriate personal protective equipment (PPE) in a laboratory fume hood[1].

Recommended Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves.
o Eye Protection: Safety goggles.

o Body Protection: Protective clothing to prevent skin exposure[1].
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o Respiratory Protection: A suitable respirator should be used if risk assessment indicates it is
necessary[1].

Storage: ML204 should be stored at -20°C in a tightly sealed and properly labeled container,
protected from light[1][2].

Quantitative Data of ML204

For easy reference, the key quantitative properties of ML204 are summarized in the table

below.
Property Value Reference
Molecular Formula CisHisNz2 [11[3]
Molecular Weight 226.32 g/mol [11[3]
CAS Number 5465-86-1 [1]
Physical State Powder [1]
Storage Temperature -20°C [11[2]

Step-by-Step Disposal Protocol for ML204

The following protocol outlines the recommended procedure for the safe disposal of ML204
waste.

Experimental Workflow for Disposal
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Preparation

1. Wear Appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of ML204: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676640#mI204-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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